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Compound of Interest

Compound Name: 2-Sulfobenzoic acid

Cat. No.: B1210993 Get Quote

An in-depth guide to the thermodynamic properties and stability of 2-Sulfobenzoic acid,

designed for researchers, scientists, and professionals in drug development. This document

provides key data, experimental methodologies, and visual workflows to facilitate a

comprehensive understanding of this compound.

Physicochemical and Thermodynamic Properties
2-Sulfobenzoic acid (C₇H₆O₅S) is a white, crystalline solid that is soluble in water and alcohol.

Its properties are dictated by the presence of both a carboxylic acid and a sulfonic acid group

on the benzene ring.

Table 1: Physicochemical Properties of 2-Sulfobenzoic Acid
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Property Value Source

Molecular Formula C₇H₆O₅S [1]

Molecular Weight 202.19 g/mol [1]

CAS Number 632-25-7 [2]

Appearance White needles/crystalline solid [2][3]

Melting Point 136 °C (409.15 K) [3]

Boiling Point 301 °C (574.15 K) [3]

Density 1.763 g/cm³ [3]

| Solubility | Soluble in water and alcohol, insoluble in ether. |[2][3] |

While extensive experimental data on the core thermodynamic properties of 2-sulfobenzoic
acid is not readily available in the provided search results, data for its cyclic anhydride (o-

Sulfobenzoic anhydride, CAS 81-08-3) has been estimated using computational methods. This

data can serve as a useful reference point for understanding the related acid.

Table 2: Calculated Thermodynamic Properties of 2-Sulfobenzoic Acid Cyclic Anhydride
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Property Symbol Value Unit Method Source

Enthalpy of
Formation

ΔfH° -589.27 kJ/mol
Joback
Method

[4]

Gibbs Free

Energy of

Formation

ΔfG° -491.21 kJ/mol
Joback

Method
[4]

Enthalpy of

Fusion
ΔfusH° 23.00 kJ/mol

Joback

Method
[4]

Enthalpy of

Vaporization
ΔvapH° 60.72 kJ/mol

Joback

Method
[4]

Ideal Gas

Heat

Capacity (at

524.23 K)

Cpg 235.47 J/mol·K
Joback

Method
[4]

Normal

Melting Point
Tf 412.17 K

Joback

Method
[4]

| Normal Boiling Point | Tb | 524.23 | K | Joback Method |[4] |

Thermal Stability and Decomposition
2-Sulfobenzoic acid is relatively stable under normal conditions.[3] However, at elevated

temperatures, it will undergo decomposition. The thermal decomposition of its cyclic anhydride

may generate irritating and highly toxic gases, including carbon monoxide and oxides of sulfur.

[5]

The stability of sulfonic acids, in general, can be investigated using thermogravimetric analysis

(TGA). For instance, studies on polymeric sulfonic acids show that decomposition can occur in

multiple stages, beginning at temperatures around 200°C, with significant mass loss occurring

at higher temperatures.[6] The final residue after heating to high temperatures under nitrogen is

often largely non-volatile.[6]

Experimental Protocols
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The thermodynamic properties and thermal stability of compounds like 2-sulfobenzoic acid
are typically determined using a suite of thermo-analytical techniques.

Differential Scanning Calorimetry (DSC)
DSC is a fundamental technique used to measure changes in heat flow associated with

thermal transitions.[7] It is highly valuable for determining melting point, enthalpy of fusion

(melting enthalpy), and heat capacity.[7][8]

Objective: To determine the melting point, enthalpy of fusion, and heat capacity of 2-
sulfobenzoic acid.

Methodology:

A small, precisely weighed sample (typically 1-5 mg) of 2-sulfobenzoic acid is

hermetically sealed in an aluminum pan.

An empty, sealed pan is used as a reference.

The sample and reference pans are placed in the DSC instrument.

The instrument heats the sample and reference at a constant rate (e.g., 10 °C/min) under

a controlled atmosphere (typically nitrogen).

The DSC measures the difference in heat flow required to maintain the sample and

reference at the same temperature.

An endothermic peak on the resulting thermogram indicates melting. The peak's onset

temperature is taken as the melting point, and the area under the peak is integrated to

calculate the enthalpy of fusion.[9]

Heat capacity is determined by measuring the heat flow required to raise the sample's

temperature by a specific amount, compared to a known standard like sapphire.[8]

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere. It is used to determine the thermal stability and decomposition profile of
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a material.

Objective: To assess the thermal stability and decomposition pattern of 2-sulfobenzoic acid.

Methodology:

A small amount of the sample is placed in a tared TGA pan (often platinum or alumina).

The pan is placed on a sensitive microbalance within the TGA furnace.

The sample is heated at a constant rate (e.g., 10-20 °C/min) under a specific atmosphere

(e.g., nitrogen for inert decomposition, or air for oxidative decomposition).

The instrument records the sample's mass continuously as the temperature increases.

The resulting TGA curve plots percentage weight loss versus temperature, revealing the

onset temperature of decomposition and the temperature ranges of different

decomposition stages.[6][10]

For evolved gas analysis, the TGA can be coupled to a mass spectrometer (MS) or a

Fourier-transform infrared (FTIR) spectrometer to identify the gaseous decomposition

products.[6]

Visualization of Analytical Workflow
The characterization of 2-sulfobenzoic acid involves a logical progression of analysis, starting

from the pure compound and branching into various techniques to elucidate its properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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